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For Researchers, Scientists, and Drug Development Professionals

Introduction
A-385358 is a potent and selective small-molecule inhibitor of the anti-apoptotic protein Bcl-XL,

a key regulator of the intrinsic or mitochondrial pathway of apoptosis. By binding to the

hydrophobic groove of Bcl-XL, A-385358 disrupts the interaction between Bcl-XL and pro-

apoptotic Bcl-2 family members like Bim, Bak, and Bax. This disruption leads to the activation

of Bak and Bax, subsequent mitochondrial outer membrane permeabilization (MOMP), the

release of cytochrome c, and ultimately, caspase activation and apoptotic cell death.[1][2]

These characteristics make A-385358 a valuable tool for investigating the role of Bcl-XL in cell

survival and for exploring therapeutic strategies that involve the induction of apoptosis in

cancer cells and other disease models.

Data Presentation
The following table summarizes the quantitative data reported for A-385358, providing a clear

reference for its potency and cellular activity.
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Parameter Target Value
Assay
Conditions

Reference

Ki Bcl-XL 0.80 nM

Fluorescence

polarization

assay

Ki Bcl-2 67 nM

Fluorescence

polarization

assay

EC50 Cell Killing 0.47 ± 0.05 µM

IL-3-deprived

FL5.12/Bcl-XL

cells, 24-hour

treatment

EC50 Cell Killing 1.9 ± 0.1 µM

IL-3-deprived

FL5.12/Bcl-2

cells, 24-hour

treatment

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of A-385358 within the mitochondrial

apoptosis pathway and a typical experimental workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanisms of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

2. youtube.com [youtube.com]

To cite this document: BenchChem. [Application Notes and Protocols for Studying
Mitochondrial Apoptosis with A-385358]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664228#a-385358-for-studying-mitochondrial-
apoptosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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